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Introduction

Reactive Orange 13 (C.I. 18270) is a prominent azo dye belonging to the reactive class of
colorants.[1] These dyes are distinguished by their ability to form strong, covalent bonds with
the hydroxyl groups of cellulosic fibers such as cotton, linen, and rayon.[2][3] This chemical
bonding results in excellent wash fastness and overall good fastness properties, making them
a popular choice for textile printing.[1] The application of Reactive Orange 13 in textile printing
involves a multi-step process that includes the preparation of a specialized printing paste,
application of the paste to the fabric, fixation of the dye, and a final washing-off stage to remove
unfixed dye. This document provides detailed application notes and protocols for the use of
Reactive Orange 13 in textile printing, with a focus on achieving optimal color yield and
fastness.

Data Presentation
Table 1: Exemplary Printing Paste Formulation for
Reactive Orange 13 on Cotton
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Concentration (g/kg of

Component Function
paste)
Reactive Orange 13 20-40 Colorant
Dye solubilizer and humectant
Urea 100 - 150 (aids in dye penetration during
steaming)[4][5]
Thickener (e.g., Sodium Viscosity modifier to prevent
_ 400 - 500 _
Alginate) color bleeding
] ] Alkali to facilitate the chemical
Sodium Bicarbonate ]
20-30 reaction between the dye and
(NaHCO:3) ]
fiber[6]
Resist Salt (e.g., m- Mild oxidizing agent to prevent
nitrobenzene sulphonic acid 10-15 reduction of the dye during
sodium salt) steaming
Water to make 1000g Solvent

ble 2: : . | Eixati

Parameter

Value

Notes

Fabric Pre-treatment

Scoured and Bleached Cotton

Mercerization is recommended

for enhanced color yield[3]

Printing Method

Screen Printing (Flatbed or
Rotary)

The most common application

method

Drying

80 - 100°C for 3 - 5 minutes

To remove water before

fixation

Fixation (Steaming)

102 - 110°C for 10 - 20

minutes

Saturated steam is crucial for
the dye-fiber reaction[2][7]

Post-treatment

Rinsing and Soaping

Essential for removing unfixed
dye and achieving optimal

fastness
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Table 3: Performance and Fastness Properties of C.I.
Reactive Orange 13

Property Rating/Value Test Method (ISO)
Light Fastness 5 ISO 105-B02[8]
Washing Fastness (Color

4-5 ISO 105-C06[8]
Change)
Washing Fastness (Staining) 4-5 ISO 105-C06]8]
Perspiration Fastness

4 ISO 105-E04[8]

(Alkaline)

) 17.15 (untreated cotton) to )
Color Yield (K/S Value) ] Kubelka-Munk equation[3][9]
23.47 (mercerized cotton)

Experimental Protocols
Protocol 1: Preparation of Reactive Orange 13 Printing
Paste

Objective: To prepare a stable and effective printing paste for applying Reactive Orange 13 to
cotton fabric.

Materials:

Reactive Orange 13 dye powder

Urea

Sodium Alginate (medium viscosity)

Sodium Bicarbonate

Resist Salt

Deionized Water
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e Laboratory balance

e High-speed stirrer

Procedure:

In a beaker, weigh the required amount of Urea and dissolve it in a portion of the total
deionized water.

e Slowly add the Reactive Orange 13 dye powder to the urea solution while stirring
continuously until a homogenous solution is obtained.

e In a separate, larger container, prepare the thickener stock solution by gradually adding the
Sodium Alginate to the remaining water under high-speed stirring. Continue stirring until a
smooth, lump-free paste is formed.

» Slowly add the dye-urea solution to the thickener paste with constant stirring.
» In a small amount of water, dissolve the Resist Salt and add it to the main mixture.

» Just before printing, dissolve the Sodium Bicarbonate in a small amount of water and add it
to the printing paste. Stir thoroughly to ensure uniform distribution.[1]

Protocol 2: Textile Printing, Fixation, and Washing-off
Process

Objective: To print cotton fabric with the prepared Reactive Orange 13 paste and achieve a
high degree of dye fixation and fastness.

Materials and Equipment:

Scoured and bleached (and preferably mercerized) cotton fabric

Prepared Reactive Orange 13 printing paste

Screen printing apparatus (e.g., flatbed screen with a suitable mesh size)

Squeegee
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Drying oven

Steamer (capable of maintaining saturated steam at 102-110°C)

Washing becks or a continuous washing range

Non-ionic detergent
Procedure:

¢ Pre-treatment: Ensure the cotton fabric is well-prepared (scoured and bleached) to remove
impurities that could hinder dye uptake. For optimal results, mercerize the fabric.

e Printing:

[¢]

Lay the fabric smoothly on the printing table.

[¢]

Place the screen firmly on the fabric.

[e]

Apply the printing paste along one edge of the screen.

o

Using a squeegee, draw the paste across the screen with even pressure to ensure
uniform application onto the fabric.[7]

e Drying:

o Carefully remove the printed fabric and dry it in an oven at 80-100°C for 3-5 minutes. This
step is crucial to prevent smudging before fixation.[1]

 Fixation:
o Transfer the dried, printed fabric to a steamer.

o Steam the fabric at 102-110°C for 10-20 minutes in a saturated steam environment.[2][7]
This step facilitates the covalent bonding between the dye and the cellulose fibers.

e Washing-off:
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[e]

After steaming, the fabric must be thoroughly washed to remove any unfixed dye,
thickener, and other chemicals.

o Cold Rinse: Rinse the fabric in cold running water to remove the bulk of the thickener and
unfixed dye.

o Hot Rinse: Rinse the fabric in hot water.

o Soaping: Wash the fabric at or near boiling (95°C) with a solution of 1-2 g/L non-ionic
detergent for 10-15 minutes.

o Final Rinsing: Rinse again with hot water followed by cold water until the water runs clear.
e Drying:

o Squeeze the excess water from the fabric and dry it at an appropriate temperature.

Mandatory Visualizations
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Screen Printing
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Drying
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Hydrolyzed Dye
(D-SO2-CH2-CH2-0OH)

Hydrolysis
Reactive Orange 13

(competing reaction)
(D-SO2-CH2-CH2-OSO3Na)

~=_
=~~~ of vinyl sulfone group
-------- Alkali (OH")
Formation of
cellulosate ion (Cell-O_)_ . 3™ from NaHCOs

Cellulose Fiber ga Nucleophilic Covalently Bonded Dye
(Cell-OH) Addition (D-SO2-CH2-CH2-O-Cell)
Heat (Steam)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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